Cas no 1329835-46-2 (2-Methyl-3-phenylbenzoic Acid-d5 Methyl Ester)

2-Methyl-3-phenylbenzoic Acid-d5 Methyl Ester structure
1329835-46-2 structure
Product Name:2-Methyl-3-phenylbenzoic Acid-d5 Methyl Ester
CAS No:1329835-46-2
MF:C15H14O2
MW:231.30127286911
CID:1063505
PubChem ID:131699030
Update Time:2025-04-20

2-Methyl-3-phenylbenzoic Acid-d5 Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-3-phenylbenzoic Acid-d5 Methyl Ester
    • 2-Methyl-3-phenylben
    • 1329835-46-2
    • Methyl 2,3,4-trideuterio-5-(2,3-dideuteriophenyl)-6-methylbenzoate
    • Inchi: 1S/C15H14O2/c1-11-13(12-7-4-3-5-8-12)9-6-10-14(11)15(16)17-2/h3-10H,1-2H3/i4D,6D,7D,9D,10D
    • InChI Key: HSBPPUMWUBCKIJ-UKLAVMBXSA-N
    • SMILES: O(C)C(C1=C([2H])C([2H])=C([2H])C(C2C=CC=C([2H])C=2[2H])=C1C)=O

Computed Properties

  • Exact Mass: 231.130763415g/mol
  • Monoisotopic Mass: 231.130763415g/mol
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26.3Ų

2-Methyl-3-phenylbenzoic Acid-d5 Methyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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